3-methyl-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazolo[3,4-b]pyridin-6(7H)-one

• IUPAC Name: 3-methyl-4-(3-nitrophenyl)-2,4,5,7-tetrahydropyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C13H12N4O3/c1-7-12-10(6-11(18)14-13(12)16-15-7)8-3-2-4-9(5-8)17(19)20/h2-5,10H,6H2,1H3,(H2,14,15,16,18)
• InChI Key: NXZVMOJAMOUBSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(CC(=O)NC2=NN1)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C13H12N4O3
• Molecular Weight: 272.26 g/mol

Description

Pyrazolo[3,4-b]pyridine is a class of compounds that has been the subject of many studies due to their wide range of pharmacological activities. They are known to be vital constituents of nucleic acids and are employed as synthetic precursors of bioactive molecules.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives has been reported in various studies. The methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques such as IR, UV-vis, 1H and 13C-NMR, and MS. These techniques provide evidence of the molecular structure and the nature of the compounds.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, catalytic protodeboronation of alkyl boronic esters has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been characterized by analytical measurements such as CHN elemental analyses, solubility, melting point, and conductivity.

Scientific Research Applications

Synthesis and Chemical Reactivity

The chemical compound 3-methyl-4-(3-nitrophenyl)-4,5-dihydro-1H-pyrazolo[3,4-b]pyridin-6(7H)-one serves as a precursor in the synthesis of various pyrazolopyridine derivatives, highlighting its significance in organic chemistry research. For instance, it is utilized in the preparation of pyrazolopyridines, pyrazolothienopyridines, and related compounds through reactions involving methyl iodide, oxidation processes, and interactions with chloroacetonitrile and phenacyl bromide, demonstrating its versatile reactivity and potential for generating diverse heterocyclic structures (A. B. Ghattas et al., 2003).

Crystal Structure and Molecular Interactions

Research on the crystal structure and hydrogen bonding patterns of related pyrazolopyridine derivatives reveals intricate molecular arrangements. For example, studies have shown that molecules of certain derivatives form hydrogen-bonded dimers and chains, contributing to our understanding of molecular assembly and the importance of non-covalent interactions in crystal engineering (J. Quiroga et al., 2010).

Future Directions

The future directions in the study of similar compounds involve the synthesis of novel heterocyclic compounds with potential biological activities.